Cas no 115398-74-8 (1H-Isoindole-1,3(2H)-dione,2-[[1-(1-piperidinylmethyl)-1H-benzimidazol-2-yl]methyl]-)

1H-Isoindole-1,3(2H)-dione,2-[[1-(1-piperidinylmethyl)-1H-benzimidazol-2-yl]methyl]- structure
115398-74-8 structure
Product Name:1H-Isoindole-1,3(2H)-dione,2-[[1-(1-piperidinylmethyl)-1H-benzimidazol-2-yl]methyl]-
CAS No:115398-74-8
MF:C22H22N4O2
MW:374.435684680939
CID:152878
PubChem ID:3087636
Update Time:2025-04-19

1H-Isoindole-1,3(2H)-dione,2-[[1-(1-piperidinylmethyl)-1H-benzimidazol-2-yl]methyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Isoindole-1,3(2H)-dione,2-[[1-(1-piperidinylmethyl)-1H-benzimidazol-2-yl]methyl]-
    • 2-[[1-(piperidin-1-ylmethyl)benzimidazol-2-yl]methyl]isoindole-1,3-dione
    • 115398-74-8
    • 2-(2-((1-Piperidinyl)methyl)-1H-benzimidazol-2-ylmethyl)-1H-isoindole-1,3(2H)-dione
    • DTXSID20151068
    • 1H-Isoindole-1,3(2H)-dione, 2-(2-((1-piperidinyl)methyl)-1H-benzimidazol-2-ylmethyl)-
    • Inchi: 1S/C22H22N4O2/c27-21-16-8-2-3-9-17(16)22(28)25(21)14-20-23-18-10-4-5-11-19(18)26(20)15-24-12-6-1-7-13-24/h2-5,8-11H,1,6-7,12-15H2
    • InChI Key: NWYNGWBKQXQMLV-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2C(N1CC1=NC2C=CC=CC=2N1CN1CCCCC1)=O

Computed Properties

  • Exact Mass: 374.17446
  • Monoisotopic Mass: 374.174
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 4
  • Complexity: 581
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 58.4Ų

Experimental Properties

  • Density: 1.35
  • Boiling Point: 570°Cat760mmHg
  • Flash Point: 298.5°C
  • Refractive Index: 1.71
  • PSA: 58.44
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